N-allyl-2-(2-bromo-4-tert-butylphenoxy)acetamide

• Molecular Formula: C15H20BrNO2
• Molecular Weight: 326.23 g/mol
• IUPAC Name: 2-(2-bromo-4-tert-butylphenoxy)-N-prop-2-enylacetamide
• InChI: InChI=1S/C15H20BrNO2/c1-5-8-17-14(18)10-19-13-7-6-11(9-12(13)16)15(2,3)4/h5-7,9H,1,8,10H2,2-4H3,(H,17,18)
• InChI Key: VCEKEHFMERWIGC-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC(=C(C=C1)OCC(=O)NCC=C)Br

Description

N-allyl-2-(2-bromo-4-tert-butylphenoxy)acetamide is a chemical compound that has gained significant attention in the field of scientific research. It is a derivative of phenoxyacetic acid and is widely used in the synthesis of various organic compounds. In

Mechanism of Action

The exact mechanism of action of N-allyl-2-(2-bromo-4-tert-butylphenoxy)acetamide is not well understood. However, it is believed that the compound exerts its pharmacological effects by inhibiting the production of inflammatory mediators such as prostaglandins and leukotrienes. It has also been found to interact with the opioid receptors, which may contribute to its analgesic effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit anti-inflammatory and analgesic effects in animal models. It has also been shown to reduce fever and edema. The compound has been found to be well-tolerated in laboratory animals, with no significant adverse effects reported.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-allyl-2-(2-bromo-4-tert-butylphenoxy)acetamide is its ease of synthesis. The compound is readily available and can be synthesized in large quantities. It is also relatively stable and can be stored for extended periods without significant degradation. However, the compound has limited solubility in water, which may make it challenging to use in some experiments.

Future Directions

There are several potential future directions for the use of N-allyl-2-(2-bromo-4-tert-butylphenoxy)acetamide in scientific research. One area of interest is the development of new drugs based on the compound's anti-inflammatory and analgesic effects. The compound may also have applications in the field of materials science, where it could be used in the synthesis of novel materials with unique properties. Further research is needed to fully understand the mechanism of action of the compound and to explore its potential applications in various fields.
Conclusion:
This compound is a chemical compound with numerous applications in scientific research. It is widely used as a starting material for the synthesis of various organic compounds and has been found to exhibit anti-inflammatory and analgesic effects. The compound has several advantages, including ease of synthesis and stability, but also has limitations such as limited solubility in water. Further research is needed to fully explore the potential applications of this compound in various fields.

Synthesis Methods

The synthesis of N-allyl-2-(2-bromo-4-tert-butylphenoxy)acetamide involves the reaction of 2-bromo-4-tert-butylphenol with allylamine in the presence of acetic acid. The resulting product is then treated with acetic anhydride to obtain the final compound. This method is widely used in the laboratory for the preparation of this compound.

Scientific Research Applications

N-allyl-2-(2-bromo-4-tert-butylphenoxy)acetamide has numerous applications in scientific research. It is widely used as a starting material for the synthesis of various organic compounds. It has also been used as a reagent in the synthesis of novel ligands for metal complexes. The compound has been found to exhibit anti-inflammatory and analgesic activities, making it a potential candidate for the development of new drugs.